![molecular formula C17H13NO4S B5708916 2-[(1-naphthylsulfonyl)amino]benzoic acid](/img/structure/B5708916.png)
2-[(1-naphthylsulfonyl)amino]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(1-naphthylsulfonyl)amino]benzoic acid, commonly known as N-(1-naphthyl)sulfanilic acid (NSA), is a chemical compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in water and ethanol. NSA has been used in various fields such as biochemistry, pharmaceuticals, and environmental science.
Mechanism of Action
2-[(1-naphthylsulfonyl)amino]benzoic acid inhibits carbonic anhydrase by binding to the zinc ion in the active site of the enzyme. This prevents the hydration of carbon dioxide, which is necessary for the regulation of pH in the body. This compound has also been shown to bind to proteins and disrupt protein-protein interactions. This can lead to changes in protein function and cellular signaling.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and antioxidant properties. It has been used as a treatment for rheumatoid arthritis and other inflammatory conditions. This compound has also been shown to have neuroprotective effects and has been studied as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
2-[(1-naphthylsulfonyl)amino]benzoic acid is a relatively inexpensive and easy-to-use reagent in laboratory experiments. It has a long shelf life and is stable under a wide range of conditions. However, this compound has limited solubility in organic solvents and can be difficult to dissolve in some aqueous solutions. It also has a relatively low molar absorptivity, which can limit its use as a spectrophotometric reagent.
Future Directions
There are many potential future directions for research on 2-[(1-naphthylsulfonyl)amino]benzoic acid. One area of interest is the development of this compound-based fluorescent probes for the detection of protein-protein interactions. Another area of interest is the use of this compound as a treatment for neurodegenerative diseases. Further research is also needed to explore the potential use of this compound in environmental science, particularly in the detection of nitrite in water and food samples.
Conclusion:
In conclusion, N-(1-naphthyl)sulfanilic acid is a versatile and widely used chemical compound in scientific research. Its synthesis method is relatively simple, and it has been used in various fields such as biochemistry, pharmaceuticals, and environmental science. This compound has anti-inflammatory and antioxidant properties, and has been studied as a potential treatment for neurodegenerative diseases. While this compound has advantages and limitations for lab experiments, there are many potential future directions for research on this compound.
Synthesis Methods
2-[(1-naphthylsulfonyl)amino]benzoic acid can be synthesized by reacting 1-naphthylamine with sulfuric acid to form 1-naphthylsulfonic acid. The resulting compound is then reacted with sodium nitrite to form diazonium salt. The diazonium salt is then reacted with sulfanilic acid to form this compound. The overall reaction can be represented as:
1-naphthylamine + sulfuric acid → 1-naphthylsulfonic acid
1-naphthylsulfonic acid + sodium nitrite → diazonium salt
diazonium salt + sulfanilic acid → this compound
Scientific Research Applications
2-[(1-naphthylsulfonyl)amino]benzoic acid has been used in various scientific research applications. It has been used as a pH indicator in analytical chemistry. This compound has also been used as a reagent to detect the presence of nitrite in water and food samples. In biochemistry, this compound has been used as an inhibitor of carbonic anhydrase, an enzyme that catalyzes the reversible hydration of carbon dioxide. This compound has also been used as a fluorescent probe to detect protein-protein interactions.
properties
IUPAC Name |
2-(naphthalen-1-ylsulfonylamino)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13NO4S/c19-17(20)14-9-3-4-10-15(14)18-23(21,22)16-11-5-7-12-6-1-2-8-13(12)16/h1-11,18H,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICIVQQOSHWPWCK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2S(=O)(=O)NC3=CC=CC=C3C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.